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Compound of Interest

Compound Name: AZD-5672

Cat. No.: B1666223

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of investigational compounds like AZD-5672 are paramount to ensuring laboratory
safety and environmental protection. In the absence of a specific Safety Data Sheet (SDS)
detailing the disposal protocol for AZD-5672, a cautious approach grounded in established best
practices for similar chemical entities is essential. AZD-5672, an antagonist of the CCR5
receptor, is categorized as a synthetic organic compound and should be managed as
potentially hazardous waste.[1][2]

Key Chemical and Safety Profile of AZD-5672

To inform safe handling and disposal procedures, it is crucial to be aware of the known
properties of AZD-5672. While a comprehensive safety profile is not publicly available, the
following information has been compiled from various sources.
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Property Value/iInformation Source
(R)-N-(1-(3-(3,5-
difluorophenyl)-3-(4-
methylsulfonyl)phenyl)propyl

Chemical Name (methy YophenyDpropyh (3]

piperidin-4-yl)-N-ethyl-2-(4-
(methylsulfonyl)phenyl)acetami
de

Molecular Formula

C32H38F2N205S2

[3]

Molecular Weight

632.78 g/mol

[3]

Compound Class

Synthetic organic;

Diphenylmethanes

[1]14]

Known Targets

CCRS5 (IC50 = 0.32 nM), hERG
(IC50 = 7.3 M), P-gp (IC50 =
32 uM)

[5](6]

Short term (days to weeks) at

0 - 4°C; Long term (months to

Storage [3]
years) at -20°C. Should be
stored dry and in the dark.
Shipped as a non-hazardous
Shipping chemical at ambient [3]

temperature.

It is important to note that while it may be shipped as non-hazardous, this pertains to

transportation regulations and does not preclude the need for careful handling and disposal in

a laboratory setting.

Standard Operating Procedure for the Disposal of

AZD-5672

The following step-by-step guide provides a comprehensive operational plan for the proper

disposal of AZD-5672, adhering to general laboratory safety protocols for chemical waste.
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Experimental Protocol: Disposal of AZD-5672

Objective: To safely dispose of pure AZD-5672 and contaminated materials in accordance with
standard laboratory chemical waste procedures.

Materials:

Personal Protective Equipment (PPE): Safety goggles, lab coat, nitrile gloves

Chemical fume hood

Designated, labeled, and sealable hazardous waste container (for solid and liquid waste)

Sharps container (if applicable)

Spill kit for chemical spills

Procedure:

o Risk Assessment and Preparation:

o Conduct a risk assessment for the handling and disposal of AZD-5672. Given its nature as
a bioactive small molecule, treat it as a potentially toxic substance.

o Ensure all necessary PPE is worn correctly before handling the compound.

o Perform all operations involving solid AZD-5672 or concentrated solutions within a
certified chemical fume hood to prevent inhalation of any dust or aerosols.

e Segregation of Waste:

o Solid Waste:

» Collect any unused or expired pure AZD-5672 powder in a designated hazardous solid
waste container.

» Contaminated consumables such as weighing paper, pipette tips, and gloves should
also be placed in this container.
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o Liquid Waste:

» Solutions containing AZD-5672 should be collected in a designated hazardous liquid
waste container.

= Do not mix with incompatible waste streams. If dissolved in a solvent, the waste
container should be appropriate for that solvent (e.g., a container for halogenated or
non-halogenated solvents).

o Sharps Waste:

= Any contaminated needles, syringes, or other sharp objects must be disposed of in a
designated sharps container.

e Decontamination:

o Decontaminate any surfaces or non-disposable equipment that has come into contact with
AZD-5672. Use a suitable solvent or cleaning agent known to be effective for similar
organic compounds, followed by a standard laboratory detergent and water.

o Waste Container Management:

o Clearly label all waste containers with "Hazardous Waste," the name of the chemical
(AZD-5672), and the primary hazard (e.g., "Toxic").

o Keep waste containers securely sealed when not in use.

o Store waste containers in a designated, well-ventilated, and secure secondary
containment area away from incompatible materials.

» Final Disposal:

o Arrange for the collection of the hazardous waste by your institution's Environmental
Health and Safety (EHS) department or a licensed chemical waste disposal contractor.

o Never dispose of AZD-5672 or its solutions down the drain or in the regular trash.

Visual Guidance for Disposal Workflow
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To further clarify the procedural logic, the following diagrams illustrate the decision-making
process and the overall workflow for the proper disposal of AZD-5672.

Assess Waste Type

Solid Sharps
Solid Waste Liquid Waste Sharps Waste
(Pure compound, contaminated consumables) (Solutions containing AZD-5672) (Contaminated needles, etc.)
Place in Labeled Place in Labeled Place in Designated
Solid Hazardous Waste Container Liquid Hazardous Waste Container Sharps Container

> Store in Secure
Secondary Containment

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Safe Disposal of AZD-5672 in a
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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Phone: (601) 213-4426
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